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Executive Summary

Divinyltin dichloride (CAS: 7532-85-6) represents a critical intermediate in organotin
chemistry, bridging the gap between simple alkyltin reagents and complex functionalized
organometallics. Unlike its alkyl counterparts, the vinyl moiety introduces

hybridization directly bonded to the tin center, significantly altering the Lewis acidity and steric
profile of the molecule. This guide provides a rigorous analysis of the molecular structure,
bonding orbital mechanics, and synthetic pathways of divinyltin dichloride, with a specific
focus on its emerging role in the synthesis of cytotoxic organotin polymers for cancer therapy.

Molecular Structure & Bonding Mechanics
Geometric Configuration

In its monomeric form (gas phase or non-coordinating solvents), divinyltin dichloride (
) adopts a distorted tetrahedral geometry. The central tin atom is formally

hybridized, but the geometry deviates from the ideal tetrahedron due to the electronegativity
differences between the vinyl (
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) and chloride ligands.

e Bent's Rule Application: The highly electronegative chlorine atoms direct tin

-character into the Sn-Cl bonds. Consequently, the Sn-C bonds acquire increased

-character. This rehybridization results in a widening of the C-Sn-C bond angle and a
contraction of the CI-Sn-Cl angle.

» Coordination Expansion: The tin center is highly Lewis acidic. In the presence of
nucleophiles (N-, O-, or S-donors), the coordination number readily expands from 4 to 5
(trigonal bipyramidal) or 6 (octahedral), a property exploited in drug design to form stable
adducts with DNA bases or proteins.

Electronic Bonding Profile
The Sn-C(vinyl) bond possesses unique characteristics compared to Sn-C(alkyl) bonds:
e -Bonding: Formed by the overlap of the Tin
lobe (high s-character) and the Carbon
lobe.
 -Interaction (Hyperconjugation): While
back-bonding from Sn to the vinyl

orbital is theoretically possible, experimental evidence (Mossbauer/NMR) suggests this effect
is minimal compared to the inductive electron-withdrawing nature of the vinyl group.

Structural Data Summary (Derived from
diffraction/computational models)
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Parameter Value (Approx.) Note

Distorted Tetrahedral (

Geometry Monomer state
)
Shorter than Sn-Bu (2.18 A)
Sn-C Bond Length 211-2.14 A due to
carbon
Sn-Cl Bond Length 2.34-2.38A Typical for organotin chlorides
Expanded >109.5° (Bent's
C-Sn-C Angle 125° - 130°
Rule)
CI-Sn-Cl Angle 96° - 100° Compressed <109.5°

Structural Visualization

The following diagram illustrates the monomeric geometry and the potential for coordination
expansion (Lewis acid behavior).
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Figure 1: Molecular geometry of Divinyltin dichloride showing the distorted tetrahedral core
and susceptibility to nucleophilic attack (coordination expansion).
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Spectroscopic Characterization

Reliable identification of divinyltin dichloride requires a multi-modal spectroscopic approach.

The following parameters are diagnostic.

Technique

Diagnostic Parameter

Interpretation

NMR

-30 to +10 ppm (vs Me

Sn)

Chemical shift indicates 4-
coordinate Sn. Significant
upfield shift (to -200 ppm)
occurs upon coordination with
solvents like DMSO.

NMR

5.8 - 6.8 ppm (Multiplets)

Characteristic vinyl proton
pattern (ABC system).

Coupling constants

are diagnostic of Sn-C

hybridization.

Infrared (IR)

: ~1580-1600 cm

: ~300-350 cm

Vinyl double bond stretch is
distinct. Sn-Cl bands confirm

the presence of the halide.

Mossbauer

IS: ~1.2 - 1.4 mm/sQS: ~2.8 -
3.2 mm/s

Quadrupole Splitting (QS) is
large due to the high
asymmetry of the electric field

gradient (

symmetry) and
electronegativity difference

between Vinyl and CI.

Synthesis & Reactivity[2][3][4][5][6][7]
The Kocheshkov Redistribution Reaction

The most authoritative and scalable method for synthesizing high-purity divinyltin dichloride

is the Kocheshkov redistribution reaction. This method avoids the handling of hazardous
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Grignard reagents on a large scale and allows for precise stoichiometric control.

Reaction Stoichiometry:

Synthetic Workflow Diagram

Tetravinyltin Tin Tetrachloride

(SnVid) (SnCl4)

Kocheshkov Redistribution
(No Solvent, 200°C, 2-3 hrs)

toichiometric Control

Crude Mixture

Vacuum Distillation
(bp 54-56°C @ 3 mmHQ)

Divinyltin Dichloride
(Colorless Liquid)

Click to download full resolution via product page

Figure 2: Kocheshkov redistribution pathway for the synthesis of Divinyltin dichloride.

Experimental Protocol: Synthesis of Divinyltin
Dichloride

Safety Warning:Organotin compounds are toxic. Perform all operations in a fume hood with
appropriate PPE (gloves, goggles).
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» Reagents: Charge a dry reaction flask with Tetravinyltin (1.0 eq) and Tin(IV) chloride (1.0 eq).

o Reaction: Heat the neat mixture to 200°C. The reaction is exothermic; initially, careful heating
is required. Maintain temperature for 2—3 hours to ensure complete equilibration.

 Purification:

o Cool the mixture to room temperature.

o Perform fractional distillation under reduced pressure.

o Target Fraction: Collect the fraction boiling at 54-56°C at 3 mmHg.
* Yield: Typical yields range from 80% to 90%.

Biological & Pharmaceutical Context
Antitumor Potential

Divinyltin dichloride serves as a precursor for organotin polymers (e.g., polyethers,
polyesters) that exhibit significant cytotoxicity against human tumor cell lines.

e Mechanism: The organotin moiety acts as a Lewis acid, binding to phosphate groups in DNA
backbones or thiol groups in proteins (cysteine residues).

o Selectivity: Research indicates activity against P388 lymphocytic leukemia and various solid
tumor models (e.g., pancreatic, breast). The vinyl group's steric bulk is smaller than phenyl
or butyl, potentially altering cellular uptake and binding kinetics.

Polymeric Drug Delivery Systems

A primary application in drug development is the interfacial polycondensation of divinyltin
dichloride with biologically active diols or diamines (e.g., Ciprofloxacin, Acyclovir).

Reaction:

This creates a polymer backbone that slowly hydrolyzes in vivo, releasing the organotin moiety
and the drug payload in a controlled manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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